Cas no 58435-43-1 (Benzoic acid, 2-[(phenylmethyl)thio]-, methyl ester)

• Product Name: Benzoic acid, 2-[(phenylmethyl)thio]-, methyl ester
• CAS No: 58435-43-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 342081
• PubChem ID: 775668
• Update Time: 2025-04-19

Benzoic acid, 2-[(phenylmethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(phenylmethyl)thio]-, methyl ester
• methyl 2-benzylsulfanylbenzoate
• SCHEMBL8628655
• methyl 2-(benzylthio)benzoate
• 58435-43-1
• BRD-K05229970-001-01-9
• OHDNBRPHQQYIHN-UHFFFAOYSA-N
• AKOS000282549
• DTXSID20354532

• Inchi： 1S/C15H14O2S/c1-17-15(16)13-9-5-6-10-14(13)18-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： OHDNBRPHQQYIHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3